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Compound of Interest

Compound Name: Aminopromazine

Cat. No.: B1665993 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

centralized resource for troubleshooting and minimizing variability in animal studies involving

aminopromazine.

I. Frequently Asked Questions (FAQs)
Q1: What is aminopromazine and what is its primary mechanism of action?

Aminopromazine is a phenothiazine derivative used as an antispasmodic and neuroleptic

agent.[1][2] Its primary mechanism of action, like other phenothiazines such as acepromazine,

involves the antagonism of dopamine D2 receptors in the central nervous system.[3][4] This

blockade of dopaminergic transmission leads to sedative and tranquilizing effects.[3]

Additionally, it may interact with other receptors, including alpha-adrenergic, histamine H1, and

muscarinic cholinergic receptors, contributing to its broader pharmacological profile.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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